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Compound of Interest

Compound Name: Caerulein, desulfated tfa

Cat. No.: B15599465 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of synthetic peptides such as Caerulein, desulfated TFA is of paramount importance.

This guide provides immediate safety protocols, operational plans for handling and disposal,

and detailed procedural guidance to foster a secure laboratory environment and ensure

research integrity. Caerulein, desulfated TFA is the desulfurated form of Caerulein, a

decapeptide that shares the same five carboxyl-terminal amino acids as gastrin and

cholecystokinin (CCK).[1][2] It is commonly used in research to induce acute pancreatitis in

animal models to study the pathophysiology of the disease.[3][4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Caerulein, desulfated TFA. The required PPE is summarized in

the table below. A risk assessment of the specific laboratory tasks should be conducted to

determine if additional PPE is required.[5]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors. Must be marked with

"Z87" to signify adherence to

ANSI Z87.1 standards.[5][6]

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.[5][6]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[5] Consider double-

gloving for added protection,

especially when handling

concentrated solutions. Gloves

should be removed and

replaced immediately after any

contact with the peptide.[5][6]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.[5][6]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of the lyophilized powder to

avoid inhalation of fine

particles.[5][6]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.[5]
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Chemical and Physical Properties
Property Value

Molecular Formula C60H74F3N13O20S[2][7]

Formula Weight 1386.4[2]

Sequence
{Glp}{Gln}{Asp}{Tyr}{Thr}{Gly}{Trp}{Met}{Asp}

{Phe}-NH2[2]

Appearance Lyophilized powder

Storage Temperature -20°C or colder for long-term storage.[5][7][8]

Operational Plan: Handling, Storage, and Disposal
Proper handling and storage are critical to maintain the stability and integrity of Caerulein,
desulfated TFA.[5]

Receiving and Storage:

Upon receipt, inspect the package for damage.

For long-term storage, keep the lyophilized peptide at -20°C or colder in a tightly sealed,

light-protective container in a desiccated environment.[5][7][8]

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent moisture absorption, which can degrade the peptide.[5]

Reconstitution and Aliquoting:

Work in a well-ventilated area, preferably a fume hood, when handling the lyophilized powder

and solvents.[9]

To reconstitute, add the appropriate sterile, low-pH buffer or solvent to the vial.[8] For

hydrophobic peptides, organic solvents like DMSO or DMF may be necessary for initial

dissolution, followed by careful dilution with an aqueous buffer.[9]

Gently swirl or sonicate to dissolve the peptide; avoid vigorous shaking.[5][10]
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It is recommended to create single-use aliquots to avoid repeated freeze-thaw cycles, which

can degrade the peptide.[5][8][9]

Storage of Solutions:

It is not recommended to store peptides in solution for long periods.[5][9]

If necessary, store aliquots at -20°C or -80°C.[5][8][9] Stock solutions may be stable for up to

one month at -20°C and up to six months at -80°C.[1][5]

Disposal:

All materials that have come into contact with the peptide, including pipette tips, gloves, and

empty vials, should be collected in a designated, clearly labeled hazardous waste container.

[6]

Aqueous waste solutions containing the peptide should also be collected as chemical waste.

[6]

All waste must be handled in accordance with local, state, and federal regulations.[11]

Emergency Procedures
In the event of exposure, immediate action is critical.

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[12]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor.[12]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[12]

Ingestion: Rinse mouth with water. Do not use mouth-to-mouth resuscitation if the victim

ingested the chemical.[12]

Experimental Protocols
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While specific experimental protocols will vary depending on the research application, the use

of Caerulein to induce acute pancreatitis in mice is a common procedure. Typically, mice are

administered hourly intraperitoneal injections of caerulein at a dose of 50 μg/kg.[13] This

induces pancreatic injury, characterized by edema, inflammation, and elevated serum amylase

and lipase levels.[3][4]

Signaling Pathways
In the context of inducing acute pancreatitis, caerulein has been shown to inhibit pancreatic

protein synthesis by affecting two major regulatory points of translation initiation: the activity of

the guanine nucleotide exchange factor eIF2B and the formation of the eIF4F complex.[13]

Additionally, some studies suggest that Interleukin-22 may alleviate caerulein-induced

pancreatic damage by activating the AKT/mTOR pathway, which can lead to the inhibition of

autophagy.[14]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12773302/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1942167/
https://pubmed.ncbi.nlm.nih.gov/36435290/
https://pubmed.ncbi.nlm.nih.gov/12773302/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11098937/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caerulein, Desulfated TFA Handling Workflow
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Caption: Workflow for the safe handling and disposal of Caerulein, desulfated TFA.
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Potential Signaling Pathway of Caerulein in Pancreatic Cells
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Caption: Potential signaling pathways affected by Caerulein in pancreatic cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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